Cas no 65302-99-0 (2-PENTANONE, 4,4-DIMETHYL-1-(PHENYLTHIO)-)

• Product name: 2-PENTANONE, 4,4-DIMETHYL-1-(PHENYLTHIO)-
• CAS No: 65302-99-0
• MF: C₁₃H₁₈OS
• MW: 222.346422672272
• CID: 3264055
• PubChem ID: 85926328

2-PENTANONE, 4,4-DIMETHYL-1-(PHENYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• 2-PENTANONE, 4,4-DIMETHYL-1-(PHENYLTHIO)-
• 65302-99-0
• DTXSID101279607
• 4,4-Dimethyl-1-(phenylthio)-2-pentanone

• Inchi： InChI=1S/C13H18OS/c1-13(2,3)9-11(14)10-15-12-7-5-4-6-8-12/h4-8H,9-10H2,1-3H3
• InChI Key： RJNGQFTYUBLDNP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 222.10783637Da
• Monoisotopic Mass: 222.10783637Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 3.8